2-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
Overview
Description
Benzenesulfonamides are a class of organic compounds which contain a sulfonamide group attached to a benzene ring. They are known for their various biological activities and are used in the development of pharmaceuticals .
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives often involves the reaction of aniline derivatives with sulfonyl chlorides . The exact method can vary depending on the specific substituents on the benzene ring .Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives can be determined using various spectroscopic techniques such as FTIR, NMR, and MS . X-ray diffraction can also be used to analyze the crystal structure .Chemical Reactions Analysis
The chemical reactions involving benzenesulfonamides depend on the specific substituents on the benzene ring. They can undergo various reactions such as hydrolysis, reduction, and substitution.Physical And Chemical Properties Analysis
The physical and chemical properties of benzenesulfonamides, such as solubility, melting point, and boiling point, can be determined using various experimental techniques .Scientific Research Applications
Medicinal Chemistry
Thiophene derivatives are a significant class of heterocyclic compounds with a wide range of applications in medicinal chemistry. They have been used to produce combinatorial libraries and lead molecules for various therapeutic areas .
Antibacterial Agents
Some thiophene derivatives have shown promising results as antibacterial agents, particularly when attached to certain molecular structures like piperazine rings .
Anti-inflammatory Agents
Compounds containing a thiophene nucleus have been reported to act as anti-inflammatory agents, which could be beneficial in treating conditions associated with inflammation .
Serotonin Antagonists
Thiophene derivatives have also been used in the treatment of neurological disorders such as Alzheimer’s disease by functioning as serotonin antagonists .
Cancer Research
Thiophenes have been utilized as raw materials in the synthesis of anticancer agents, highlighting their potential role in cancer treatment and research .
Metal Complexing Agents
These compounds can act as metal complexing agents, which may have various industrial and research applications .
Insecticide Development
The development of insecticides is another area where thiophene derivatives have been explored, contributing to agricultural research and pest control solutions .
Material Science
Thiophene derivatives are also relevant in material science research, where their properties can be harnessed for various applications .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3S2/c1-2-17-12-5-3-4-6-13(12)19(15,16)14-9-11-7-8-18-10-11/h3-8,10,14H,2,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYQBAYRDUFBQBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1S(=O)(=O)NCC2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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